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Compound of Interest

Compound Name:
4-Carboxyphenylboronic acid

pinacol ester

Cat. No.: B063894 Get Quote

In-Depth Technical Guide: 4-
Carboxyphenylboronic Acid Pinacol Ester
For researchers, scientists, and professionals in drug development, 4-Carboxyphenylboronic
acid pinacol ester is a valuable bifunctional molecule. Its structure incorporates a carboxylic

acid and a boronic acid pinacol ester, making it a versatile building block in organic synthesis,

particularly in the construction of complex molecules through Suzuki-Miyaura cross-coupling

reactions. This guide provides an overview of its key properties, a synthesis protocol, and a

logical workflow for its application.

Core Physicochemical Properties
The fundamental properties of 4-Carboxyphenylboronic acid pinacol ester are summarized

below, providing a quick reference for experimental design and characterization.
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Property Value References

Molecular Formula C₁₃H₁₇BO₄ [1][2][3]

Molecular Weight 248.08 g/mol [2][3][4][5]

Appearance White crystalline powder [6]

Melting Point 228-231 °C [2][4][6]

Solubility

Insoluble in water. Soluble in

alcohols, ethers, and

chlorinated methanes.

[4][6]

CAS Number 180516-87-4 [2][3]

Synthesis and Application Workflow
The following diagram illustrates a generalized workflow from the synthesis of 4-
Carboxyphenylboronic acid pinacol ester to its application in a Suzuki-Miyaura cross-

coupling reaction, a cornerstone of modern medicinal chemistry for the formation of carbon-

carbon bonds.
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Caption: A generalized workflow for the synthesis and application of 4-Carboxyphenylboronic
acid pinacol ester.

Experimental Protocol: Synthesis of 4-
Carboxyphenylboronic Acid Pinacol Ester
The following is a representative protocol for the synthesis of 4-Carboxyphenylboronic acid
pinacol ester from 4-carboxyphenylboronic acid and pinacol. This method employs an

esterification reaction, a fundamental transformation in organic chemistry.

Materials:

4-Carboxyphenylboronic acid

Pinacol

Toluene

p-Toluenesulfonic acid (catalyst)

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle

Magnetic stirrer and stir bar

Rotary evaporator

Recrystallization solvents (e.g., ethyl acetate, hexanes)

Filtration apparatus

Procedure:
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Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

apparatus fitted with a condenser, add 4-carboxyphenylboronic acid (1 equivalent), pinacol

(1.1 equivalents), and a catalytic amount of p-toluenesulfonic acid.

Solvent Addition: Add a sufficient volume of toluene to the flask to allow for efficient stirring

and azeotropic removal of water.

Reaction: Heat the reaction mixture to reflux with vigorous stirring. The water formed during

the esterification will be collected in the Dean-Stark trap. Monitor the progress of the reaction

by observing the amount of water collected and, if possible, by thin-layer chromatography

(TLC).

Workup: Once the reaction is complete (no more water is collected), allow the mixture to cool

to room temperature. Remove the toluene using a rotary evaporator.

Purification: The crude product can be purified by recrystallization. Dissolve the crude

material in a minimal amount of hot ethyl acetate and add hexanes until turbidity is observed.

Allow the solution to cool slowly to induce crystallization.

Isolation and Characterization: Collect the crystalline product by filtration, wash with cold

hexanes, and dry under vacuum. The purity and identity of the final product should be

confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and melting point determination.

This technical guide provides a foundational understanding of 4-Carboxyphenylboronic acid
pinacol ester for professionals in the chemical and pharmaceutical sciences. The provided

data and protocols serve as a starting point for its synthesis and application in the development

of novel molecular entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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